Cas no 191859-22-0 (Butanoic acid, 4-hydroxy-3-(hydroxymethyl)-3-methyl-)

• Product Name: Butanoic acid, 4-hydroxy-3-(hydroxymethyl)-3-methyl-
• CAS No: 191859-22-0
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 1385069
• PubChem ID: 23439367
• Update Time: 2025-04-20

Butanoic acid, 4-hydroxy-3-(hydroxymethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-hydroxy-3-(hydroxymethyl)-3-methyl-
• 4-hydroxy-3-(hydroxymethyl)-3-methylbutanoic acid
• 191859-22-0
• DTXSID40634161
• SCHEMBL4804997

• Inchi： 1S/C6H12O4/c1-6(3-7,4-8)2-5(9)10/h7-8H,2-4H2,1H3,(H,9,10)
• InChI Key： BFWKQDMSPGJDGS-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)CC(=O)O

Computed Properties

• Exact Mass: 148.07356
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76